1-[3-Nitropyridin-2-yl]piperidine-4-ol hydrochloride

• IUPAC Name: 1-(3-nitropyridin-2-yl)piperidin-4-ol;hydrochloride
• InChI: InChI=1S/C10H13N3O3.ClH/c14-8-3-6-12(7-4-8)10-9(13(15)16)2-1-5-11-10;/h1-2,5,8,14H,3-4,6-7H2;1H
• InChI Key: KUAHJGZVQYWCKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=C(C=CC=N2)[N+](=O)[O-].Cl
• Molecular Formula: C10H14ClN3O3
• DSSTOX Substance ID: DTXSID20657393
• Molecular Weight: 259.69 g/mol
• CAS No.: 1170160-07-2

Description

“1-[3-Nitropyridin-2-yl]piperidine-4-ol hydrochloride” is a chemical compound with the CAS Number: 1170160-07-2. Its molecular weight is 259.69. It is also known by its IUPAC name, 1-(3-nitro-2-pyridinyl)-4-piperidinol hydrochloride.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI Code: 1S/C10H13N3O3.ClH/c14-8-3-6-12(7-4-8)10-9(13(15)16)2-1-5-11-10;/h1-2,5,8,14H,3-4,6-7H2;1H.

Scientific Research Applications

Nucleophilic Aromatic Substitution Reactions

The compound is involved in nucleophilic aromatic substitution reactions, where it can participate as a substrate or intermediate. Research by Pietra and Vitali (1972) discusses the mechanism of such reactions, emphasizing the role of piperidine derivatives in synthesizing nitro-substituted aromatic compounds. These reactions are fundamental in organic synthesis, providing pathways to a wide range of chemical entities with potential applications in pharmaceuticals, agrochemicals, and materials science (Pietra & Vitali, 1972).

Spiropiperidine Synthesis

Spiropiperidines are a class of compounds that have garnered attention in drug discovery due to their three-dimensional chemical space. The synthesis methods for spiropiperidines, including those derived from piperidine-4-ol derivatives, have been extensively reviewed by Griggs et al. (2018), highlighting their importance in medicinal chemistry for creating novel therapeutic agents (Griggs, Tape, & Clarke, 2018).

Antioxidant Properties and Therapeutic Potential

The compound's framework is explored for its antioxidant properties and potential therapeutic applications. Studies on related piperidine derivatives suggest their utility in mitigating oxidative stress and offering protective benefits in various disease models. For instance, cyclic nitroxides derived from piperidine structures have been shown to attenuate the toxicity of nitric oxide-derived oxidants, suggesting their application in inflammatory conditions (Augusto, Trindade, Linares, & Vaz, 2008).

Inhibition of Nitrosamine Formation

Piperidine derivatives have been investigated for their role in inhibiting the formation of carcinogenic N-nitroso compounds. Research by Lin (1986) on the precursors and formation mechanisms of N-nitroso compounds emphasizes the significance of certain piperidine derivatives in potentially reducing the risk of endogenous carcinogen formation, highlighting their importance in cancer prevention research (Lin, 1986).

Safety and Hazards

The safety information available indicates that “1-[3-Nitropyridin-2-yl]piperidine-4-ol hydrochloride” is an irritant. The Material Safety Data Sheet (MSDS) for this compound can be found online.